Cas no 726697-13-8 (2,4-Dichloro-5,6,7,8-tetrahydropyrido3,4-dpyrimidine)

2,4-Dichloro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine is a heterocyclic compound featuring a pyrido[3,4-d]pyrimidine core with two chlorine substituents at the 2- and 4-positions. This scaffold is of significant interest in medicinal and agrochemical research due to its versatility as a building block for further functionalization. The saturated tetrahydropyrido ring enhances stability and modulates electronic properties, making it suitable for applications in drug discovery, particularly in kinase inhibitor development. Its dichloro substitution pattern allows for selective derivatization, enabling the synthesis of diverse analogs. The compound’s rigid structure and synthetic accessibility contribute to its utility in designing biologically active molecules with tailored pharmacological profiles.
2,4-Dichloro-5,6,7,8-tetrahydropyrido3,4-dpyrimidine structure
726697-13-8 structure
Product Name:2,4-Dichloro-5,6,7,8-tetrahydropyrido3,4-dpyrimidine
CAS No:726697-13-8
MF:C7H7Cl2N3
MW:204.056578874588
MDL:MFCD10697104
CID:820334
PubChem ID:37819055
Update Time:2025-06-08

2,4-Dichloro-5,6,7,8-tetrahydropyrido3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dichloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
    • 2,4-DICHLORO-5,6,7,8-TETRAHYDRO-PYRIDO[3,4-D]PYRIMIDINE
    • 2,4-Dichloro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
    • 2,4-Dichloro-5,6,7,8-tetrahydropyrido-[4,3-d]pyrimidine
    • Pyrido[4,3-d]pyrimidine, 2,4-dichloro-5,6,7,8-tetrahydro-
    • 726697-13-8
    • BCP28630
    • AKOS005145870
    • A854026
    • BS-29280
    • FT-0698900
    • EN300-7406822
    • CS1452
    • 2,4-DICHLORO-5H,6H,7H,8H-PYRIDO[4,3-D]PYRIMIDINE
    • BEB69713
    • SCHEMBL2572051
    • CS-D0513
    • 2,4-Dichloro-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine
    • 2,4-Dichloro-5,6,7,8-tetrahydropyrido3,4-dpyrimidine
    • MDL： MFCD10697104
    • Inchi： 1S/C7H7Cl2N3/c8-6-4-3-10-2-1-5(4)11-7(9)12-6/h10H,1-3H2
    • InChI Key： JIKUEJBOVULINO-UHFFFAOYSA-N
    • SMILES： ClC1C2=C(CCNC2)N=C(N=1)Cl

Computed Properties

  • Exact Mass: 203.00200
  • Monoisotopic Mass: 203.0017026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 37.8Ų

Experimental Properties

  • PSA: 37.81000
  • LogP: 1.75790

2,4-Dichloro-5,6,7,8-tetrahydropyrido3,4-dpyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-Dichloro-5,6,7,8-tetrahydropyrido3,4-dpyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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2,4-Dichloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
 726697-13-8 95%
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TRC
D438235-10mg
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D438235-25mg
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 $224.00 2023-05-18
TRC
D438235-50mg
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50mg
 $339.00 2023-05-18
TRC
D438235-100mg
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Chemenu
CM164966-250mg
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Chemenu
CM164966-1g
2,4-Dichloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
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Chemenu
CM164966-100mg
2,4-Dichloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
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Matrix Scientific
101976-250mg
2,4-Dichloro-5,6,7,8-tetrahydropyrido-[4,3-d]pyrimidine, 99%
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Matrix Scientific
101976-500mg
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